2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-methylpiperazin-1-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C14H21N5O2/c1-17-6-8-18(9-7-17)16-13(20)10-19-14(21)5-4-12(15-19)11-2-3-11/h4-5,11H,2-3,6-10H2,1H3,(H,16,20)
• InChI Key: BWUNZBBKKJGRDO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)CN2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C14H21N5O2
• Molecular Weight: 291.35 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-methylpiperazin-1-yl)acetamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is a G protein-coupled receptor that is involved in regulating immune responses, particularly in the tumor microenvironment. CPI-444 has shown potential as a therapeutic agent for cancer treatment and is currently being investigated in clinical trials.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyridazin-3-one Derivatives : A novel class of pyridazin-3-one derivatives was synthesized using 3-oxo-2-arylhydrazonopropanals and active methylene compounds. These derivatives were developed as the sole isolable products in excellent yield, showcasing the versatility of pyridazinone derivatives in synthetic chemistry (Ibrahim & Behbehani, 2014).

Biological Evaluation and Potential Applications

• Antioxidant, Analgesic, and Anti-inflammatory Agent : A study focused on the design, synthesis, and biological evaluation of a pyrazin-2-yl acetamide derivative as an antioxidant, analgesic, and anti-inflammatory agent. This compound exhibited significant DPPH radical scavenging activity, analgesic, and anti-inflammatory activities, indicating its potential for therapeutic applications (Nayak et al., 2014).

• Histamine H3 Receptor Inverse Agonist : The discovery and characterization of a pyridazin-3-one histamine H3 receptor inverse agonist showed high affinity for human and rat H3 receptors. This compound demonstrated ideal pharmaceutical properties for CNS drugs and potential use in the treatment of attentional and cognitive disorders (Hudkins et al., 2011).

• Cardiotonic Activity : Dihydropyridazinone derivatives were found to be potent positive inotropes in dogs, indicating potential applications in heart-related therapies (Robertson et al., 1986).

• Antimicrobial Activities : Certain pyridazinone derivatives have demonstrated promising antimicrobial activities against various bacterial strains, highlighting their potential in addressing microbial infections (Behbehani et al., 2011).

• Antinociceptive and Anti-inflammatory Properties : Arylpiperazinylalkyl pyridazinones showed antinociceptive effects to thermal and chemical stimuli, offering insights into their mechanism of action and potential as analgesic and anti-inflammatory agents (Μaione et al., 2020).